4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine

• IUPAC Name: 4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-6-ethylpyrimidine
• InChI: InChI=1S/C17H21ClN4O/c1-2-14-9-17(21-12-20-14)22-7-4-13(5-8-22)11-23-16-3-6-19-10-15(16)18/h3,6,9-10,12-13H,2,4-5,7-8,11H2,1H3
• InChI Key: UFVUNGSBQVLIHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C17H21ClN4O
• Molecular Weight: 332.8 g/mol
• CAS No.: 2640880-63-1

Description

4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine (4CPEP) is a novel heterocyclic compound that has recently been the subject of research in the scientific community. It is a pyridine-based compound with a variety of potential applications in various fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine has a number of potential applications in scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, cardiovascular disease, and Alzheimer’s disease. It has also been studied for its potential use as a diagnostic tool for the detection of various diseases, including cancer and Alzheimer’s disease. Additionally, this compound has been studied for its potential use as a drug delivery system, as it has the ability to cross cell membranes and reach target sites within the body.

Mechanism of Action

Target of Action

A structurally similar compound, pf-06815345, is known to inhibit the ribosomal synthesis of pcsk9, a lipid regulator .

Mode of Action

The compound interacts with its target by inhibiting the synthesis of the PCSK9 protein . This interaction results in a decrease in the levels of PCSK9, which can have significant effects on lipid metabolism.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine in laboratory experiments is that it is a relatively safe and non-toxic compound. Additionally, it is relatively easy to synthesize and is readily available from various chemical suppliers. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, which can make it difficult to accurately interpret the results of experiments.

Future Directions

There are a number of potential future directions for the study of 4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine. These include further research into its mechanism of action, its potential therapeutic applications, its potential use as a drug delivery system, and its potential use as a diagnostic tool. Additionally, further research into its biochemical and physiological effects is needed in order to fully understand its potential uses. Additionally, further research into its synthesis and purification methods is needed in order to improve its availability and cost-effectiveness. Finally, further research into its potential toxicity and side effects is needed in order to ensure its safe and effective use in laboratory experiments and clinical applications.

Synthesis Methods

4-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-6-ethylpyrimidine can be synthesized through a multi-step process involving the reaction of 3-chloropyridine-4-carboxylic acid, piperidine-1-carboxylic acid, and ethyl pyrimidine-6-carboxylate. The first step involves the reaction of 3-chloropyridine-4-carboxylic acid with piperidine-1-carboxylic acid to form the intermediate compound 4-chloro-4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidine-1-carboxylic acid. This intermediate compound is then reacted with ethyl pyrimidine-6-carboxylate to form this compound.